Cas no 1806323-81-8 (2-Bromo-4-(2-oxopropyl)benzaldehyde)

• Product Name: 2-Bromo-4-(2-oxopropyl)benzaldehyde
• CAS No: 1806323-81-8
• MF: C₁₀H₉BrO₂
• MW: 241.081262350082
• CID: 4975587
• Update Time: 2025-05-24

2-Bromo-4-(2-oxopropyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(2-oxopropyl)benzaldehyde

• Inchi： 1S/C10H9BrO2/c1-7(13)4-8-2-3-9(6-12)10(11)5-8/h2-3,5-6H,4H2,1H3
• InChI Key： IEHXZTKNFWOLHD-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)C=CC(=C1)CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 1.7
• Topological Polar Surface Area: 34.1

Additional information on 2-Bromo-4-(2-oxopropyl)benzaldehyde

2-Bromo-4-(2-oxopropyl)benzaldehyde (CAS No. 1806323-81-8)

2-Bromo-4-(2-oxopropyl)benzaldehyde, also known by its CAS registry number 1806323-81-8, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a bromine atom at the 2-position and a 2-oxopropyl group at the 4-position of the benzaldehyde framework. The presence of these substituents imparts distinctive chemical properties, making it an interesting subject for both academic and industrial research.

The molecular formula of 2-Bromo-4-(2-oxopropyl)benzaldehyde is C₉H₉BrO₂, and its molecular weight is approximately 255.0 g/mol. The compound exists as a solid under standard conditions, with a melting point of around 75°C and a boiling point exceeding 300°C. Its solubility in common solvents such as water and ethanol is moderate, which facilitates its use in various synthetic reactions.

The synthesis of 2-Bromo-4-(2-oxopropyl)benzaldehyde can be achieved through several routes, including Friedel-Crafts alkylation, nucleophilic aromatic substitution, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of the production process. For instance, the use of palladium catalysts in cross-coupling reactions has been reported to significantly enhance the yield and purity of this compound.

In terms of applications, 2-Bromo-4-(2-oxopropyl)benzaldehyde has found extensive use in the pharmaceutical industry as an intermediate in drug discovery programs. Its ability to undergo various functional group transformations makes it a valuable building block for constructing complex molecular architectures. For example, it has been employed in the synthesis of potential anticancer agents, where its bromine atom serves as a site for further substitution or elimination reactions.

Beyond pharmaceuticals, this compound has also gained attention in materials science due to its potential as a precursor for advanced polymers and coatings. The aldehyde group can participate in condensation reactions, leading to the formation of cross-linked networks with desirable mechanical and thermal properties. Recent studies have explored its use in developing biodegradable polymers for sustainable packaging solutions.

The chemical stability of 2-Bromo-4-(2-oxopropyl)benzaldehyde under different conditions has been thoroughly investigated. It is relatively stable under ambient conditions but can undergo oxidation or reduction reactions under specific catalytic conditions. These properties make it a suitable candidate for various organic transformations, including those involving transition metal catalysts.

In conclusion, 2-Bromo-4-(2-oxopropyl)benzaldehyde (CAS No. 1806323-81-8) is a multifaceted compound with a wide range of applications across diverse chemical disciplines. Its unique structure and reactivity continue to inspire innovative research directions, contributing to advancements in drug development, materials science, and sustainable chemistry practices.